2,3-Dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde

• IUPAC Name: 2,3-dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde
• InChI: InChI=1S/C11H12O2/c1-7-8(2)13-11-4-3-9(6-12)5-10(7)11/h3-8H,1-2H3
• InChI Key: CYRJABLGGCXXSD-UHFFFAOYSA-N
• Canonical SMILES: CC1C(OC2=C1C=C(C=C2)C=O)C
• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol

Description

“2,3-Dimethyl-2,3-dihydro-1-benzofuran-5-carbaldehyde” is a biochemical reagent that can be used as a biological material or organic compound for life science related research. It is a pale-yellow to yellow-brown solid.

Synthesis Analysis

Benzofuran compounds, including “this compound”, have been synthesized using various methods. For instance, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring is constructed by proton quantum tunneling, which has fewer side reactions and high yield, conducive to the construction of complex benzofuran ring systems.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. The benzofuran ring is a heterocyclic compound that is present in many drugs due to its versatility and unique physicochemical properties.

Scientific Research Applications

• Crystal and Molecular Structure Studies : The study of dimethylindium-pyridine-2-carbaldehyde oximate revealed insights into its crystalline structure, highlighting its complex molecular arrangements and potential applications in material science (Shearer, Twiss, & Wade, 1980).

• Synthesis of Novel Heterocycles : Research on 3-(benzofuran-2-yl)pyrazole-based heterocycles demonstrated the potential for creating novel chemical compounds, which can be useful in developing new materials or pharmaceuticals (Baashen, Abdel-Wahab, & El‐Hiti, 2017).

• Functionalized Benzofurans Preparation : A study explored the preparation of highly functionalized benzofurans, which are important in various fields including pharmaceuticals and material science (Schevenels & Markó, 2012).

• Analgesic and Anti-Inflammatory Activities : Synthesis and evaluation of benzofuran pyrazole heterocycles for potential analgesic and anti-inflammatory applications were explored, indicating potential therapeutic uses (Kenchappa & Bodke, 2020).

• Polyaddition in Polymer Chemistry : The study on the polyaddition of 3,4-dihydro-2,5-dimethyl-2H-pyran-2-carbaldehyde by metal complexes highlights its significance in the field of polymer chemistry (Maślińska-Solich, Macionga, & Turczyn, 1995).

• Microwave Assisted Synthesis and Antimicrobial Activity : The solvent-free microwave-assisted synthesis of certain compounds starting with 9-Ethyl-9H-carbazole-3-carbaldehyde and their antimicrobial activities were investigated, which is crucial for pharmaceutical applications (Ashok, Sidda, Vijaya Lakshmi, & Ganesh, 2014).

• Synthesis of Polysaccharides : Research into the chemical synthesis of polysaccharides using related compounds as starting materials has implications for biotechnology and material science (Okada, Sumitomo, & Hishida, 1983).

• Lanthanide Metal-Organic Frameworks for Luminescence Sensing : Novel lanthanide(III)-organic frameworks were synthesized for potential applications in fluorescence sensors and other optoelectronic devices (Shi, Zhong, Guo, & Li, 2015).